Cas no 16644-30-7 (3-Chloromethyl-5-nitrosalicylaldehyde)

• Product Name: 3-Chloromethyl-5-nitrosalicylaldehyde
• CAS No: 16644-30-7
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD00191331
• CID: 164738
• PubChem ID: 87566319
• Update Time: 2025-06-12

3-Chloromethyl-5-nitrosalicylaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-hydroxy-5-nitrobenzaldehyde
• 3-Chloromethyl-5-nitrosalicylaldehyde
• Benzaldehyde,3-(chloromethyl)-2-hydroxy-5-nitro-
• 3-chloromethyl-2-hydroxy-5-nitrobenzaldehyde
• 3-chloromethyl-5-nitrosalicyladehyde
• 3-chloromethyl-5-nitrosalycylaldehyde
• chloromethyl-3 nitro-5 salicylaldehyde
• Salicylaldehyde,3-chloromethyl-5-nitro
• NSC 221280
• 3-(Chloromethyl)-2-hydroxy-5-nitro-benzaldehyde
• Brn 1879465
• Chloromethylnitrosalicyaldehyde
• 3-chloromethyl-5-nitro-salicylaldehyd
• Salicylaldehyde, 3-chloromethyl-5-nitro-
• 2-Hydroxy-3-chloromethyl-5-nitrobenzaldehyde
• 2-Hydroxy-3-(chloromethyl)-5-nitrobenzaldehyde
• 3-CHLOROMETHYL-5-NITROSALICYLALDEHYDE 97+%
• Benzaldehyde, 3-(chloromethyl)-2-hydroxy-5-nitro-
• NSC221280
• WLN: WNR DQ CVH E1G
• VPZKJFJWKLYFQD-UHFFFAOYSA-N
• FCH1320951
• VZ26703
• AB0071964
• SY112080
• MFCD00191331
• ZX3AXU63T2
• DTXSID10168105
• FT-0637392
• 2,3-Cresotaldehyde, alpha-chloro-5-nitro-
• AMY20708
• AS-10149
• 16644-30-7
• AKOS022181158
• A810738
• 3-(Chloromethyl)-5-nitrosalicylaldehyde
• SCHEMBL4349087
• NSC-221280
• DB-006409

• MDL： MFCD00191331
• Inchi： 1S/C8H6ClNO4/c9-3-5-1-7(10(13)14)2-6(4-11)8(5)12/h1-2,4,12H,3H2
• InChI Key： VPZKJFJWKLYFQD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C=O)C=1O)[N+](=O)[O-]
• BRN： 1879465

Computed Properties

• Exact Mass: 214.99900
• Monoisotopic Mass: 214.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.550±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90.0 to 93.0 deg-C
• Boiling Point: 372.8°C at 760 mmHg
• Flash Point: 179.3°C
• Refractive Index: 1.657
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 83.12000
• LogP: 2.37490
• Solubility: Not determined

3-Chloromethyl-5-nitrosalicylaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• RTECS：VN5500000
• Storage Condition：Inert atmosphere,2-8°C(BD5904)

Additional information on 3-Chloromethyl-5-nitrosalicylaldehyde

Comprehensive Overview of 3-Chloromethyl-5-nitrosalicylaldehyde (CAS No. 16644-30-7): Properties, Applications, and Industry Insights

3-Chloromethyl-5-nitrosalicylaldehyde (CAS No. 16644-30-7) is a specialized organic compound widely recognized for its versatile applications in chemical synthesis and material science. This nitrosalicylaldehyde derivative features a unique molecular structure combining a chloromethyl group and a nitro group, making it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced material research. Its CAS registry number 16644-30-7 ensures precise identification in global chemical databases, catering to researchers and industrial users seeking high-purity reagents.

The growing demand for functionalized salicylaldehydes like 3-Chloromethyl-5-nitrosalicylaldehyde aligns with trends in sustainable chemistry and green synthesis. Recent studies highlight its role in developing photoactive compounds for organic electronics and chelation agents for metal-ion detection systems. Industry professionals frequently search for "3-Chloromethyl-5-nitrosalicylaldehyde synthesis," "CAS 16644-30-7 suppliers," and "nitrosalicylaldehyde derivatives applications," reflecting its relevance in R&D and commercial production.

From a molecular perspective, the compound’s aldehyde functionality enables condensation reactions, while the electron-withdrawing nitro group enhances reactivity in nucleophilic substitutions. These properties make it indispensable for constructing heterocyclic frameworks prevalent in bioactive molecules. Analytical techniques such as HPLC and NMR spectroscopy confirm its purity (>98%), meeting stringent laboratory standards. Environmental considerations also drive interest in "biodegradable nitrosalicylaldehyde alternatives," though 16644-30-7 remains preferred for precision syntheses.

Innovative applications of 3-Chloromethyl-5-nitrosalicylaldehyde extend to fluorescent probes and molecular sensors, addressing needs in biomedical imaging and environmental monitoring. Its compatibility with click chemistry protocols further expands utility in polymer science. Safety data sheets emphasize proper handling under ventilated conditions, though it avoids classification under restrictive regulations. The compound’s thermal stability (decomposes at 240°C) and solubility profile (organic solvents) are frequently documented in technical literature.

Market analysis indicates steady growth for CAS 16644-30-7, particularly in Asia-Pacific regions specializing in fine chemicals. Suppliers increasingly adopt ISO-certified packaging to ensure stability during transit. Future research may explore its catalytic potential in asymmetric synthesis or nanomaterial functionalization, positioning 3-Chloromethyl-5-nitrosalicylaldehyde as a cornerstone in next-generation chemical innovation.